1-Propanesulfonic acid, 3-[[2-(4-bromophenyl)ethyl]amino]-

• CAS No.: 819863-04-2
• Molecular Formula: C11H16BrNO3S
• Molecular Weight: 322.22 g/mol
• IUPAC Name: 3-[2-(4-bromophenyl)ethylamino]propane-1-sulfonic acid
• InChI: InChI=1S/C11H16BrNO3S/c12-11-4-2-10(3-5-11)6-8-13-7-1-9-17(14,15)16/h2-5,13H,1,6-9H2,(H,14,15,16)
• InChI Key: NNJZFICSLYVEGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNCCCS(=O)(=O)O)Br

Description

1-Propanesulfonic acid, 3-[[2-(4-bromophenyl)ethyl]amino]- is a useful research compound. Its molecular formula is C11H16BrNO3S and its molecular weight is 322.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-Bromophenethylamine (4 g, 20 mmol) and 1,3-propane sultone (2.56 g, 21 mmol) in acetonitrile (30 mL) was heated at reflux for 2.5 hours. The mixture was cooled to room temperature. The solid was collected by filtration, rinsed with acetonitrile (2×5 mL) air-dried for 15 minutes (9.57 g), and further dried for 15 minutes in vacuo (8.02 g). The solid was suspended in ethanol (40 mL) and the suspension was heated at reflux for 1 hour. The mixture was then cooled to room temperature. The solid was collected by suction filtration, rinsed with ethanol (2×5 mL), air-dried for 15 minutes, and further dried in a vacuum oven at 60° C. for 18 hours. Compound EA was obtained as a white solid (6.04 g, 18.8 mmol, 94% yield). 1H NMR (500 MHz, DMSO) δ 1.95 (t, J=6.3 Hz, 3H), 2.63 (t, J=6.1 Hz, 2H), 2.88 (t, J=7.6 Hz, 2H), 3.09 (t, J=6.3 Hz, 2H), 3.15 (t, J=7.8 Hz, 2H), 7.25 (2, J=7.8 Hz, 2H), 7.53 (2, J=7.8 Hz, 2H), 8.63 (br s, 2H). 13C NMR (125 MHz, DMSO) δ 21.8, 31.0, 46.7, 47.2, 48.8, 119.9, 131.0, 131.4, 136.5. ES-MS 324 (M+1).